Furo[2,3-c]pyridine-5-carboxylic acid hydrochloride
Overview
Description
Furo[2,3-c]pyridine-5-carboxylic acid is a chemical compound with the molecular formula C8H5NO3 . It has a molecular weight of 165.15 . The IUPAC name for this compound is 2,3-dihydrofuro[2,3-c]pyridine-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for Furo[2,3-c]pyridine-5-carboxylic acid is 1S/C8H7NO3/c10-8(11)6-3-5-1-2-12-7(5)4-9-6/h3-4H,1-2H2,(H,10,11) . This indicates that the compound has a bicyclic structure with a fused furo and pyridine ring.Physical And Chemical Properties Analysis
Furo[2,3-c]pyridine-5-carboxylic acid is a solid at room temperature . The compound has a SMILES string of C12=CN=CC=C1C=CO2 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Furo[2,3-c]pyridine derivatives have been synthesized through various techniques. For instance, Morita and Shiotani (1986) described a synthesis method from ethyl 3-hydroxyisonicotinate, involving steps like O-alkylation, cyclization, hydrolysis, and decarboxylation (Morita & Shiotani, 1986). Similarly, other methods involve starting with different compounds like ethyl 5-aminofuro[2,3-b] pyridine-2-carboxylate, as shown by Mcfarland et al. (1971) (McFarland, Wollerman, Sadler, & Coleman, 1971).
Chemical Transformations
Various chemical transformations of furo[2,3-c]pyridine derivatives have been explored. For example, Bencková and Krutošíková (1999) synthesized 5-Aminofuro[3,2-c]pyridinium tosylates and conducted reactions to form furo[3,2-c]pyrazolo[1,5-a]pyridinecarboxylic esters (Bencková & Krutošíková, 1999).
Pharmaceutical Research
- Alpha7 Nicotinic Acetylcholine Receptor Agonist: One significant application in pharmaceutical research is the discovery of a compound, N-[(3R)-1-azabicyclo[2.2.2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, as an agonist of the alpha7 nicotinic acetylcholine receptor. This compound is explored as a potential treatment for cognitive deficits in schizophrenia, showing rapid brain penetration and high oral bioavailability in rats (Wishka et al., 2006).
Organic Chemistry and Materials Science
Synthesis of Novel Derivatives
Furo[2,3-c]pyridine derivatives are also key in the synthesis of novel compounds. For instance, Volochnyuk et al. (2010) discussed the generation of a library of fused pyridine-4-carboxylic acids, including furo[2,3-b]pyridines, through the Combes-type reaction of acyl pyruvates and electron-rich amino heterocycles (Volochnyuk et al., 2010).
Fluorescent Compounds
Some furo[2,3-c]pyridine derivatives have been identified as fluorescent compounds with strong Stokes shifts, as shown in the research by Lechel et al. (2008), highlighting their potential application in materials science (Lechel, Dash, Brüdgam, & Reissig, 2008).
Safety and Hazards
properties
IUPAC Name |
furo[2,3-c]pyridine-5-carboxylic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3.ClH/c10-8(11)6-3-5-1-2-12-7(5)4-9-6;/h1-4H,(H,10,11);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFCSTSKLNNHLGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC2=CN=C(C=C21)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00856246 | |
Record name | Furo[2,3-c]pyridine-5-carboxylic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00856246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
918789-49-8 | |
Record name | Furo[2,3-c]pyridine-5-carboxylic acid, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=918789-49-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Furo[2,3-c]pyridine-5-carboxylic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00856246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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